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Compound of Interest

Compound Name: KJ Pyr 9

Cat. No.: B608352 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling novel chemical compounds. This document provides

crucial safety and logistical information for the handling of KJ Pyr 9, a high-affinity Myc

inhibitor. The following procedural guidance is designed to be your preferred source for

laboratory safety and chemical handling, offering value beyond the product itself.

Chemical and Physical Properties
A summary of the key quantitative data for KJ Pyr 9 is presented in the table below for easy

reference.
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Property Value

Chemical Name
4-[2-(2-Furanyl)-6-(4-nitrophenyl)-4-

pyridinyl]benzamide[1]

Molecular Formula C₂₂H₁₅N₃O₄

Molecular Weight 385.37 g/mol [1]

Purity ≥98% (HPLC)[1]

CAS Number 581073-80-5[1]

Appearance Crystalline solid[2]

Storage Temperature Store at +4°C[1]

Solubility
Soluble in DMSO (up to 100 mM) and

dimethylformamide (up to 25 mg/ml)[2]

Hazard Identification and Personal Protective
Equipment
While a specific Safety Data Sheet (SDS) with detailed GHS hazard statements for KJ Pyr 9 is

not publicly available, based on its chemical structure (a substituted pyridine and benzamide)

and its intended use as a bioactive small molecule, a cautious approach is warranted. The

following Personal Protective Equipment (PPE) is mandatory when handling KJ Pyr 9.

PPE Category Recommended Equipment

Eye Protection Chemical safety goggles or a face shield.

Hand Protection
Chemical-resistant gloves (e.g., nitrile,

neoprene).

Body Protection A lab coat should be worn at all times.

Respiratory Protection

Use in a well-ventilated area. A fume hood is

recommended for handling the solid compound

and preparing stock solutions.
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Experimental Protocols: Safe Handling and Disposal
Adherence to a strict, step-by-step workflow is critical to minimize exposure and ensure a safe

laboratory environment.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store the container in a cool, dry, and well-ventilated place at +4°C, away from

incompatible materials.[1]

Preparation of Stock Solutions
Work Area Preparation: Ensure the work area, preferably a chemical fume hood, is clean and

uncluttered.

Donning PPE: Put on all required personal protective equipment.

Weighing: Carefully weigh the desired amount of the solid KJ Pyr 9.

Dissolving: Add the appropriate solvent (e.g., DMSO) to the solid in a suitable container.

Labeling: Clearly label the container with the compound name, concentration, solvent, and

date of preparation.

Storage of Solution: Store stock solutions at -20°C or -80°C for long-term stability.[3]

Spills and Accidental Exposure
Minor Spills: Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a

sealed container for disposal.

Skin Contact: Immediately wash the affected area with soap and plenty of water.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Inhalation: Move the person to fresh air.
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Ingestion: Rinse mouth with water. Do NOT induce vomiting.

In all cases of exposure, seek medical attention.

Disposal Plan
All waste materials, including empty containers, contaminated PPE, and unused solutions,

should be treated as chemical waste and disposed of in accordance with local, state, and

federal regulations. Do not dispose of down the drain.

Safe Handling Workflow Diagram
The following diagram illustrates the key steps for the safe handling of KJ Pyr 9 in a laboratory

setting.
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Caption: A workflow for the safe handling of KJ Pyr 9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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